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Introduction

Fluopicolide is a systemic fungicide belonging to the acylpicolide chemical class,
demonstrating high efficacy against a broad spectrum of oomycete pathogens.[1][2] Its unique
mode of action makes it a valuable tool in Integrated Pest Management (IPM) programs,
particularly for managing resistance to other fungicide classes.[2][3] These application notes
provide a comprehensive overview of Fluopicolide, its mechanism of action, efficacy data, and
detailed protocols for its evaluation in both laboratory and field settings.

Mode of Action

Fluopicolide disrupts the normal functioning of the cytoskeleton in oomycetes by targeting
spectrin-like proteins.[4] Biochemical studies have revealed that Fluopicolide induces a rapid
delocalization of these proteins from the cell membrane into the cytoplasm in both hyphae and
zoospores. This disruption of spectrin-like proteins, which are believed to be crucial for
maintaining membrane stability and integrity, leads to a cascade of detrimental effects on the
pathogen. The primary consequences of this mode of action are the inhibition of mycelial
growth, prevention of zoospore release and motility, and ultimately, cell lysis. Due to this novel
mechanism, Fluopicolide is classified under the Fungicide Resistance Action Committee
(FRAC) Group 43.

Signaling Pathway and Mechanism of Action
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Caption: Proposed mode of action of Fluopicolide in oomycete cells.

Efficacy and Target Pathogens

Fluopicolide is effective against a wide range of oomycete pathogens, including those that
have developed resistance to other fungicide classes like phenylamides and strobilurins.

Table 1: In Vitro Efficacy of Fluopicolide Against Various
Oomycete Pathogens
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Average EC50

Pathogen Species Common Disease Reference(s)
(ng/mL)
Phytophthora litchii Litchi Downy Blight 0.131 £ 0.037
Phytophthora ]
) Pink Rot of Potato 0.08 -0.35
erythroseptica
Phytophthora 0.046 - 0.330 (mean
] ] Avocado Root Rot
cinnamomi 0.133)

Phytophthora capsici Phytophthora Blight 0.08 - 0.24

EC50 (Effective Concentration 50) is the concentration of a fungicide that inhibits 50% of the
mycelial growth of a pathogen in vitro.

Application in Integrated Pest Management (IPM)

The integration of Fluopicolide into IPM programs is crucial for sustainable disease
management and mitigating the development of fungicide resistance.

Resistance Management

To prevent the development of resistance, it is essential to adhere to the guidelines provided by
the Fungicide Resistance Action Committee (FRAC).

o Tank Mixtures: Always apply Fluopicolide in a tank mix with a fungicide from a different
FRAC group that is also effective against the target pathogen.

e Rotation: Rotate Fluopicolide with fungicides that have different modes of action.

o Application Limits: Adhere to the recommended maximum number of applications per
season for a specific crop. For example, for potatoes, a maximum of 4 applications
containing Fluopicolide is recommended, not exceeding 50% of the total fungicide
applications for the season, with no more than two consecutive sprays. For fruiting and leafy
vegetables, a maximum of 3 applications is advised, also not exceeding 50% of the total
sprays and with no more than two consecutive applications. For grapes, a maximum of two
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applications is recommended, preferably in alternation with other non-cross-resistant
fungicides.

o Preventative Application: Apply Fluopicolide preventatively or at the earliest stages of
disease development for optimal efficacy.

IPM Program Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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